Cas no 98140-76-2 (5-(Hydroxymethyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(Hydroxymethyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 98140-76-2
• Molecular Formula: C₆H₇NO₃
• Molecular Weight: 141.12468
• CID: 801635
• PubChem ID: 55303252

5-(Hydroxymethyl)-1H-pyrrole-2-carboxylic acid Properties

Names and Identifiers

• 5-(Hydroxymethyl)-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylicacid, 5-(hydroxymethyl)-
• Pyrrole-2-carboxylic acid, 5-(hydroxymethyl)- (6CI)
• 98140-76-2
• 5-carboxy-2-hydroxymethylpyrrole
• CS-0372994
• 5-(Hydroxymethyl)-1H-pyrrole-2-carboxylicacid
• A925942
• AKOS006386795
• SB62551
• SCHEMBL1663687
• FT-0706604
• DTXSID80717740
• DB-026951

• MDL： MFCD12402317
• InChIKey： KIBYCUUTMFTJRG-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO3/c8-3-4-1-2-5(7-4)6(9)10/h1-2,7-8H,3H2,(H,9,10)
• SMILES： OCC1=CC=C(N1)C(O)=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 141.042593085g/mol
• Heavy Atom Count: 10
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• LogP: 0.20520
• PSA: 73.32000
• Refractive Index: 1.644
• Boiling Point: 434.933°C at 760 mmHg
• Flash Point: 216.84°C
• Density: 1.5